ethyl 3-(2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamido)benzoate

• IUPAC Name: ethyl 3-[[2-[3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H19ClN4O5/c1-2-33-24(32)16-5-3-6-18(13-16)26-20(30)14-29-12-4-7-19(23(29)31)22-27-21(28-34-22)15-8-10-17(25)11-9-15/h3-13H,2,14H2,1H3,(H,26,30)
• InChI Key: KQSHOAKFKYYHNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H19ClN4O5
• Molecular Weight: 478.9 g/mol

Description

Ethyl 3-(2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C24H19ClN4O5 and its molecular weight is 478.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activities

A study on the synthesis and characterization of new quinazolines, including compounds related to ethyl 3-(2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamido)benzoate, demonstrated potential as antimicrobial agents. These compounds were screened for antibacterial and antifungal activities against various pathogens, highlighting their significance in the development of new antibiotics (Desai, Shihora, & Moradia, 2007).

Organic Synthesis and Chemical Properties

Research on new routes to 1,3,4-oxadiazoles, 1,3,4-oxadiazolopyridines, and pyridopyridazines explored the chemical reactivity and synthesis pathways of compounds structurally related to ethyl 3-(2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamido)benzoate. These findings contribute to the understanding of the synthesis and functional applications of such compounds in various chemical domains (Elnagdi, Ibrahim, Abdelrazek, & Erian, 1988).

Antihypertensive Activity

The synthesis of 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid derivatives, closely related to the chemical structure of interest, showed antihypertensive activity in rat models. This research indicates the potential therapeutic applications of these compounds in treating hypertension (Santilli & Morris, 1979).

Photoluminescent Properties

A study on the synthesis, mesomorphic behavior, and photoluminescent properties of new mesogens containing 1,3,4-oxadiazole fluorophore, related to the compound , revealed that these compounds exhibit promising photoluminescent properties, which could be utilized in the development of new materials for optical and electronic applications (Han, Wang, Zhang, & Zhu, 2010).

Advanced Oxidation Processes

The degradation of environmental pollutants through advanced oxidation processes involving compounds structurally similar to ethyl 3-(2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)acetamido)benzoate was studied, emphasizing the role of such compounds in environmental chemistry and pollution control (Sun & Pignatello, 1993).